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Compound of Interest |

Compound Name: Ethyl 5-Amino-2-naphthoate
Cat. No.: B8667460
Get Quote
\ J

Ethyl 5-amino-2-naphthoate (CAS No: 127810-67-7) is an aromatic compound featuring a
naphthalene core functionalized with both an amino group and an ethyl ester. This bifunctional
nature makes it a valuable building block in synthetic organic chemistry. The naphthalene
scaffold provides a rigid, lipophilic backbone, a common feature in many biologically active
molecules, while the strategically placed amino and ester groups serve as versatile handles for
molecular elaboration. The amino group at the 5-position acts as a potent nucleophile or a site
for forming amides and sulfonamides, and the ethyl ester at the 2-position can be hydrolyzed to
the corresponding carboxylic acid or converted into other functional groups. This unique
combination allows for the systematic construction of complex molecular architectures, making
it a compound of interest for creating libraries of potential therapeutic agents.

Chemical Structure and Physicochemical Properties

The structural identity and key properties of Ethyl 5-amino-2-naphthoate are summarized
below. Understanding these parameters is fundamental to its handling, reaction design, and
purification.

Table 1: Physicochemical Properties of Ethyl 5-amino-2-naphthoate
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Property Value Source

ethyl 5-aminonaphthalene-2-
IUPAC Name N/A
carboxylate

1-Aminonaphthalene-6-
Synonyms . [1]
carboxylic acid ethyl ester

CAS Number 127810-67-7 [1]
Molecular Formula C13H13NO2 [2][3]
Molecular Weight 215.25 g/mol [2][3]
Appearance Yellow solid [1]
Melting Point 94-95 °C [1]
Boiling Point Data not readily available N/A
Solubility Data not readily available N/A

Synthesis Protocol: Catalytic Hydrogenation

The most direct and efficient synthesis of Ethyl 5-amino-2-naphthoate involves the reduction
of its nitro precursor, Ethyl 5-nitro-2-naphthoate. Catalytic hydrogenation using palladium on
carbon (Pd/C) is the industry-standard method for this transformation.

Rationale and Mechanistic Insight

The choice of catalytic hydrogenation is predicated on its high selectivity and efficiency. The
nitro group (NO2) is readily reduced to an amino group (NHz2) under molecular hydrogen (Hz) in
the presence of a metal catalyst like palladium. This process occurs under relatively mild
conditions (low pressure and temperature) and typically proceeds to completion with high
yields, minimizing the formation of byproducts. The reaction mechanism involves the
adsorption of the nitro compound and hydrogen onto the palladium surface, followed by a
stepwise reduction of the nitro group.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of Ethyl 5-amino-2-naphthoate.
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Step-by-Step Laboratory Protocol

This protocol is adapted from a documented synthesis and provides a reliable method for
laboratory-scale preparation.[1]

Vessel Preparation: To a suitable hydrogenation vessel, add Ethyl 5-nitro-2-naphthoate (e.g.,
8.0 g, 0.0326 moal).

e Solvent Addition: Add ethanol (200 mL) to create a suspension.

o Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (e.g., 600 mg) to
the suspension.

e Hydrogenation: Seal the vessel and place it on a hydrogenation apparatus. Pressurize the
vessel with hydrogen gas to 50 psi.

e Reaction: Stir the mixture vigorously at room temperature for approximately 3 hours and 30
minutes, monitoring hydrogen uptake.

o Catalyst Removal: Upon reaction completion, carefully vent the hydrogen pressure. Filter the
reaction mixture through a pad of a filter aid such as Solka-Floc or Celite® to remove the
Pd/C catalyst.

« |solation: Concentrate the filtrate under reduced pressure using a rotary evaporator.

e Product: The resulting yellow solid is Ethyl 5-amino-2-naphthoate. The reported yield for
this procedure is quantitative (100%), with a melting point of 94-95 °C.[1]

Applications in Research and Drug Development

Ethyl 5-amino-2-naphthoate's primary value lies in its role as a versatile intermediate for
constructing more complex molecules. Its bifunctional nature allows for diverse chemical
modifications, making it an attractive starting point for generating compound libraries for high-
throughput screening.

A Scaffold for Molecular Elaboration
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The amino and ester groups are orthogonal reaction handles that can be addressed with
different chemistries.

e The Amino Group: As a nucleophile, it readily reacts with electrophiles. This is the primary
site for building diversity. Common reactions include acylation to form amides, reaction with
sulfonyl chlorides to form sulfonamides, or reductive amination.

e The Ester Group: This group can be hydrolyzed to the carboxylic acid, which can then
undergo a wide range of reactions, such as amide bond formation using coupling reagents or
conversion to other functional groups.

This dual functionality allows chemists to explore structure-activity relationships (SAR) by
systematically modifying different parts of the molecule.

Conceptual Derivatization Pathways

The following diagram illustrates the potential of Ethyl 5-amino-2-naphthoate as a central
scaffold for creating diverse chemical entities.
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Caption: Potential derivatization pathways for Ethyl 5-amino-2-naphthoate.

Safety and Handling

Specific, comprehensive toxicological data for Ethyl 5-amino-2-naphthoate is not readily
available. Therefore, a conservative approach to handling is required, based on data from
structurally similar aminonaphthalene compounds.
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e Hazard Classification: Related compounds such as 5-Amino-2-naphthol are classified as
causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation
(H335).[4]

e Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
area or a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves,
safety goggles, and a lab coat.

o Handling: Avoid breathing dust. Avoid contact with skin and eyes.[5] Wash hands thoroughly
after handling.

o Storage: Store in a tightly sealed container in a cool, dry place away from light.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the
supplier before use and handle the compound in accordance with good laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: The Strategic Value of a Bifunctional
Naphthalene Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8667460/docs#introduction-the-strategic-value-of-a-
bifunctional-naphthalene-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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